N'-Benzyl-N,N-dimethylethylenediamine
Overview
Description
N'-Benzyl-N,N-dimethylethylenediamine is a compound of interest in various chemical research fields due to its unique structure and properties. It serves as a ligand in metal complexation reactions and has been studied for its role in catalysis and organic synthesis.
Synthesis Analysis
The synthesis of N'-Benzyl-N,N-dimethylethylenediamine involves the conjugate addition to acrylamide, leading to a chelating amide that demonstrates copper(II)-catalyzed amide hydrolysis. This process is significant for understanding the compound's reactivity and potential applications in catalysis (Duerr & Czarnik, 1990).
Molecular Structure Analysis
The molecular structure of N'-Benzyl-N,N-dimethylethylenediamine has been elucidated through studies involving its lithiation. Monolithiation produces a compound believed to have a trimeric ring structure in arene solutions, with further lithiation leading to a dilithium derivative with a rigid solution structure due to intra- and inter-molecular coordinations (Barr et al., 1987).
Chemical Reactions and Properties
Hydrogen bonding significantly affects the electronic spectra and reactivity of compounds like N'-Benzyl-N,N-dimethylethylenediamine. Studies have shown that hydrogen-bonded species of related compounds exhibit enhanced electrophilicity at specific positions due to hydrogen bonding, which could imply similar reactivity patterns for N'-Benzyl-N,N-dimethylethylenediamine (Yagi et al., 1980).
Scientific Research Applications
Determination of Short-Chain Fatty Acids
- Scientific Field: Analytical and Bioanalytical Chemistry
- Application Summary: N,N-dimethylethylenediamine (DMED) is used for the derivatization of short-chain fatty acids (SCFAs). This enhances the detection sensitivity of SCFAs in mass spectrometry technologies .
- Methods of Application: The method involves the quantification of SCFAs, including C2–C6 SCFAs and their hydroxy derivatives, by liquid chromatography/tandem mass spectrometry (LC–MS/MS) upon DMED derivatization . The method validation was performed by analyzing spiked intestinal samples .
- Results or Outcomes: The limits of detection and quantification of SCFAs with this method were found to be 0.5 and 5 fmol, respectively. The recovery was greater than 80% and good linearity (0.9932 to 0.9979) of calibration curves was obtained over the range from 0.005 to 5000 pmol/μL .
Generation of p-(N,N-dimethyl)benzyl Equivalents
- Scientific Field: Organic Chemistry
- Application Summary: N,N-dimethyl arylamines are used for the highly selective generation of p-(N,N-dimethyl)benzyl equivalents via α-amino alkyl radicals .
- Methods of Application: The method involves the reaction of N,N-dimethyl arylamines and quinols in the presence of the iridium photosensitizer without any other additives .
- Results or Outcomes: A series of trifluoromethyl-containing diarylalkanes were obtained in good to high yields under very mild reaction conditions .
Synthesis of N-Benzyl-N,N′,N′-Tris(Tert-Butyloxycarbonylmethyl)ethylenediamine
- Scientific Field: Organic Chemistry
- Application Summary: N-Benzylethylenediamine is used for the synthesis of N-Benzyl-N,N′,N′-tris(tert-butyloxycarbonylmethyl)ethylenediamine .
- Methods of Application: The specific methods of application or experimental procedures are not provided in the source .
- Results or Outcomes: The specific results or outcomes are not provided in the source .
Synthesis of 3-Benzyl-2-(Phenyl-2-Sulfonate)-2-Imidazoline Tetraheptylammonium Salt
- Scientific Field: Organic Chemistry
- Application Summary: N-Benzylethylenediamine is used for the synthesis of 3-benzyl-2-(phenyl-2-sulfonate)-2-imidazoline tetraheptylammonium salt .
- Methods of Application: The specific methods of application or experimental procedures are not provided in the source .
- Results or Outcomes: The specific results or outcomes are not provided in the source .
Chemical Synthesis Studies
- Scientific Field: Organic Chemistry
- Application Summary: N’-Benzyl-N,N-dimethylethylenediamine may be used in chemical synthesis studies .
- Methods of Application: The specific methods of application or experimental procedures are not provided in the source .
- Results or Outcomes: The specific results or outcomes are not provided in the source .
Determination of Short-Chain Fatty Acids in Influenza Virus Infection
- Scientific Field: Analytical and Bioanalytical Chemistry
- Application Summary: N,N-dimethylethylenediamine (DMED) is used for the quantification of short-chain fatty acids (SCFAs), including C2–C6 SCFAs and their hydroxy derivatives, by liquid chromatography/tandem mass spectrometry (LC–MS/MS) upon DMED derivatization . This method is applied to analyze SCFAs in the cecum and colon contents of mice infected with the influenza virus .
- Methods of Application: The method validation was performed by analyzing spiked intestinal samples .
- Results or Outcomes: The results showed that the concentration of most of the SCFAs tested here decreased significantly in a time-dependent manner after the infection, suggesting a possibility that SCFAs in intestinal samples could be used as severe disease markers .
properties
IUPAC Name |
N-benzyl-N',N'-dimethylethane-1,2-diamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H18N2/c1-13(2)9-8-12-10-11-6-4-3-5-7-11/h3-7,12H,8-10H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LLSJAFHDYCTFCM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)CCNCC1=CC=CC=C1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H18N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID2059275 |
Source
|
| Record name | 1,2-Ethanediamine, N,N-dimethyl-N'-(phenylmethyl)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID2059275 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
178.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N'-Benzyl-N,N-dimethylethylenediamine | |
CAS RN |
103-55-9 |
Source
|
| Record name | N1,N1-Dimethyl-N2-(phenylmethyl)-1,2-ethanediamine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=103-55-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1,2-Ethanediamine, N1,N1-dimethyl-N2-(phenylmethyl)- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000103559 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | N'-Benzyl-N,N-dimethylethylenediamine | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=111162 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 1,2-Ethanediamine, N1,N1-dimethyl-N2-(phenylmethyl)- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | 1,2-Ethanediamine, N,N-dimethyl-N'-(phenylmethyl)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID2059275 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-benzylaminoethyldimethylamine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.002.839 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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